Cas no 147137-38-0 (methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate)

methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate structure
147137-38-0 structure
Product Name:methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate
CAS No:147137-38-0
MF:C9H9N3O2
MW:191.186661481857
CID:2109387
PubChem ID:54155113
Update Time:2025-04-21

methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate
    • 147137-38-0
    • Methyl1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate
    • SCHEMBL2884485
    • Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate
    • 1-Methyl-1H-benzotriazole-6-carboxylic acid methyl ester
    • OKMNDJWCXBAIKO-UHFFFAOYSA-N
    • DA-10117
    • 3-Methyl-3H-benzotriazole-5-carboxylic acid methyl ester
    • Inchi: 1S/C9H9N3O2/c1-12-8-5-6(9(13)14-2)3-4-7(8)10-11-12/h3-5H,1-2H3
    • InChI Key: OKMNDJWCXBAIKO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2=C(C=1)N(C)N=N2)=O

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57Ų

methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate Pricemore >>

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